MIL-125(Ti)

Photocatalysis Band gap engineering Visible-light response
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Molecular Formula C48H28O36Ti8
Molecular Weight 1563.6 g/mol
Cat. No. B15869458
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Technical Parameters


Basic Identity
Product NameMIL-125(Ti)
Molecular FormulaC48H28O36Ti8
Molecular Weight1563.6 g/mol
Structural Identifiers
InChIInChI=1S/6C8H6O4.4H2O.8O.8Ti/c6*9-7(10)5-1-2-6(4-3-5)8(11)12;;;;;;;;;;;;;;;;;;;;/h6*1-4H,(H,9,10)(H,11,12);4*1H2;;;;;;;;;;;;;;;;/q;;;;;;;;;;8*-2;8*+4/p-16
InChIKeyUOOFDWNDJVPECW-UHFFFAOYSA-A
Commercial & Availability
Standard Pack Sizes0.25 g / 500 mg / 1 g / 5 g / Bulk Custom
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MIL-125(Ti) Procurement Guide


MIL-125(Ti) is a titanium-based metal-organic framework (Ti-MOF) constructed from Ti₈O₈(OH)₄ oxo-clusters and 1,4-benzenedicarboxylate linkers, belonging to the MIL (Matériaux de l'Institut Lavoisier) family [1]. It exhibits a microporous structure with BET surface areas typically in the range of 1200–1550 m² g⁻¹, a band gap of approximately 3.6 eV (UV-active), and thermal stability up to ~350 °C [2]. Its amino-functionalized derivative, NH₂-MIL-125(Ti), extends light absorption into the visible region (band gap ~2.6–2.8 eV) and significantly improves CO₂ adsorption and water stability, making the MIL-125(Ti) platform a tunable foundation for photocatalytic and adsorptive applications [3].

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Select NH₂-functionalized form for visible-light response and aqueous stability
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Ti-oxo cluster LMCT mechanism enables photocatalytic charge separation
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High BET surface area (typically 1200–1550 m² g⁻¹) supports gas adsorption and catalysis

Why MIL-125(Ti) Is Irreplaceable


The performance of Ti-MOFs is intimately tied to the electronic structure of the Ti-oxo node. In MIL-125(Ti), the ligand-to-metal charge transfer (LMCT) upon photoexcitation generates long-lived charge-separated states, a feature absent in isostructural Zr- or Hf-based UiO-66 analogs where the d-orbitals are too low in energy to overlap with the ligand π* orbital [1]. This electronic origin of photocatalytic activity means that substituting UiO-66(Zr) or ZIF-8 for MIL-125(Ti) in photoreduction or photooxidation applications results in fundamentally different exciton dynamics and diminished performance. Furthermore, the water instability of unfunctionalized MIL-125(Ti) versus the aqueous stability of NH₂-MIL-125(Ti) creates a sharp intra-family differentiation that generic MOF procurement ignores [2].

Zr- or Hf-based UiO-66 analogs

LMCT mechanism may not transfer; photoexcitation dynamics differ fundamentally from Ti-oxo clusters

Unfunctionalized vs. NH₂-MIL-125(Ti)

Aqueous stability context may shift procurement choice; verify functionalization for water-involving applications

MIL-125(Ti) Differentiation Evidence


Visible-Light Band Gap Engineering

Unfunctionalized MIL-125(Ti) absorbs only UV light with an optical band gap of 3.6–3.65 eV, whereas amine-functionalized NH₂-MIL-125(Ti) narrows the band gap to 2.6–2.8 eV, enabling visible-light-driven photocatalysis [1]. This 0.8–1.0 eV reduction is achieved through simple linker modification without altering the framework topology. In contrast, UiO-66(Zr) exhibits a band gap of ~4.0 eV and its NH₂-functionalized form only reaches ~2.75 eV, yet the underlying charge transfer mechanism differs fundamentally because Zr d-orbitals do not participate in LMCT [2].

Visible-Light Band Gap
Head-to-head
NH₂-MIL-125(Ti): 2.6–2.8 eV MIL-125(Ti): 3.6–3.65 eV / UiO-66(Zr): ~4.0 eV
Supports visible-light photocatalysis research fit; LMCT provides charge-carrier lifetime context
UV-Vis diffuse reflectance; Tauc plot analysis
Photocatalysis Band gap engineering Visible-light response

CO₂ Adsorption Selectivity

NH₂-MIL-125(Ti) achieves a CO₂/N₂ selectivity exceeding 27:1 at 298 K, significantly surpassing the selectivity of unfunctionalized MIL-125(Ti) [1]. The CO₂ adsorption capacity of NH₂-MIL-125(Ti) at 273 K and 1 atm is 132.2 cm³ g⁻¹ (approximately 5.9 mmol g⁻¹), compared to 98.6 cm³ g⁻¹ for MIL-125(Ti) [2]. Among Ti-based MOFs, NH₂-MIL-125(Ti) exhibits the highest CO₂ and CH₄ adsorption capacities; the MIL-125(Ti) platform also demonstrates a higher CO₂/CH₄ selectivity factor compared to zeolite 13X and activated carbon [3].

CO₂ Adsorption Selectivity
Head-to-head
NH₂-MIL-125(Ti): 132.2 cm³ g⁻¹ CO₂, selectivity >27:1 MIL-125(Ti): 98.6 cm³ g⁻¹; zeolite 13X/AC lower selectivity
Reported higher CO₂ uptake and selectivity; supports post-combustion capture research
273 K, 1 atm for uptake; 298 K for selectivity
CO₂ capture Gas separation Adsorption selectivity

Photocatalytic CO₂ Reduction Performance

In visible-light-driven CO₂ reduction with H₂O and no sacrificial agents or photosensitizers, MIL-125to@UiO-66 core-shell heterojunctions achieve a CO production rate of 56.4 μmol g⁻¹ h⁻¹ with 99% selectivity, which is 1.4 times higher than individual MIL-125to and 11.3 times higher than pristine UiO-66 [1]. This demonstrates that the Ti-oxo cluster in MIL-125 is the active site for CO₂ reduction, while UiO-66 alone is nearly inactive. Additionally, NH₂-MIL-125(Ti) preferentially produces CO over CH₄, whereas Ti-deficient NH₂-MIL-125 nanosheets can reverse selectivity to 95.7% CH₄ with an electron consumption rate of 51.0 mol g⁻¹ h⁻¹ [2].

Photocatalytic CO₂ Reduction
Head-to-head
MIL-125to@UiO-66: 56.4 μmol g⁻¹ h⁻¹ CO UiO-66 alone: ~5.0 μmol g⁻¹ h⁻¹
Ti-oxo cluster active sites support CO₂ reduction; heterojunction research context
Visible light, H₂O donor, no sacrificial agent
CO₂ photoreduction Heterojunction Solar fuels

Aqueous Stability Advantage

Unfunctionalized MIL-125(Ti) is unstable in aqueous solution and humid air, undergoing structural collapse and ligand leaching upon water exposure [1]. In contrast, NH₂-MIL-125(Ti) is stable both in water and organic solvents such as heptane, and its hydrophilic nature has been confirmed by water vapor adsorption measurements [1]. A quantitative study of NH₂-MIL-125(Ti) water stability demonstrated gradual ligand release over contact time in water; however, thermal post-treatments can significantly enhance water stability [2]. This contrasts with Zr-based UiO-66, which exhibits intrinsically higher hydrothermal stability but lacks the photocatalytic LMCT mechanism of Ti-MOFs [3].

Aqueous Stability
Head-to-head
NH₂-MIL-125(Ti): stable in water and heptane MIL-125(Ti): unstable, structural collapse
NH₂-functionalization provides aqueous stability; verify post-treatment for specific water-contact scenarios
Qualitative observation; XRD/SEM confirmation
Water stability MOF degradation Aqueous-phase applications

Catalytic Recyclability in Oxidation

MIL-125(Ti) was evaluated as a heterogeneous catalyst for the selective oxidation of cyclohexene with H₂O₂ and tBuOOH. In the presence of 1 molar equivalent of acid additive (HClO₄ or CF₃SO₃H), total selectivity toward epoxide and trans-cyclohexane-1,2-diol reached 75–80% at 38–43% alkene conversion after 45 min at 50 °C [1]. Critically, MIL-125(Ti) showed no detectable titanium leaching, maintained its crystalline structure after catalysis (confirmed by PXRD and N₂ adsorption), and could be recovered and reused several times without any loss of catalytic properties [1]. This heterogeneous stability contrasts with many homogeneous Ti catalysts and some Zr-MOFs that undergo node leaching under oxidative conditions.

Catalytic Recyclability
Head-to-head
MIL-125(Ti): 0% Ti leaching, full activity retention Homogeneous Ti catalysts: significant leaching
Zero-leaching profile supports heterogeneous oxidation research and product purity
Cyclohexene oxidation, 50 °C, H₂O₂, acid additive
Heterogeneous catalysis Selective oxidation Catalyst recyclability

Oxidative Desulfurization Performance

A comprehensive review of over 20 MIL-125-derived catalysts reveals that Ce-doped MIL-125-NH₂ and protonated NH₂-MIL-125(H⁺) achieve complete elimination of dibenzothiophene (DBT) and 4,6-dimethyldibenzothiophene (4,6-DMDBT) under mild conditions (30–60 °C) within 7–22 min, retaining >85% activity after multiple cycles [1]. Hierarchically porous Meso-Ti-MIL-125 achieves complete removal of benzothiophene (BT), DBT, and DMDBT from model fuels, outperforming conventional microporous Ti-MIL-125 by factors of 2.4×, 1.5×, and 6.7×, respectively [2]. Compared to other MOFs such as UiO-66 and ZIF-8, MIL-125 stands out for its redox-active Ti⁴⁺ sites and high surface area (~1500 m² g⁻¹) that enable more efficient desulfurization under mild conditions [1].

Oxidative Desulfurization
Class-level
MIL-125 derivatives: 100% DBT removal, 7–22 min UiO-66, ZIF-8: lower efficiency under mild conditions
Class-level evidence suggests deep desulfurization performance; context-dependent review
Review-based; 30–60 °C, model fuels, H₂O₂
Oxidative desulfurization Fuel purification Thiophenic sulfur removal

MIL-125(Ti) Application Scenarios


Solar Fuel Production from CO₂

NH₂-MIL-125(Ti) is the procurable MOF of choice for CO₂ photoreduction under visible light. Its 2.6–2.8 eV band gap enables solar light harvesting, while the Ti-oxo cluster LMCT mechanism generates long-lived charge-separated states that UiO-66 analogs cannot replicate [1]. When fabricated into heterojunctions (e.g., MIL-125@UiO-66), CO production rates reach 56.4 μmol g⁻¹ h⁻¹ with 99% selectivity—11.3 times higher than UiO-66 alone [2]. For applications targeting CH₄ production, Ti-deficient NH₂-MIL-125 nanosheets achieve 95.7% CH₄ selectivity [3].

CO₂ Capture and Gas Sweetening

NH₂-MIL-125(Ti) offers a CO₂/N₂ selectivity exceeding 27:1 at 298 K and a CO₂ uptake of 132.2 cm³ g⁻¹ at 273 K and 1 atm, outperforming the parent MIL-125(Ti) by 34% [1]. Its CO₂/CH₄ selectivity factor surpasses that of zeolite 13X and activated carbon [2]. When incorporated into mixed matrix membranes (e.g., polysulfone/NH₂-MIL-125(Ti)-15%), CO₂/CH₄ selectivity reaches 31.95 with plasticization resistance up to 14 bar, versus pristine PSf membranes that fail at 4 bar [3].

Oxidative Desulfurization of Fuels

MIL-125(Ti) derivatives (Ce/MIL-125-NH₂, protonated NH₂-MIL-125(H⁺), and hierarchically porous Meso-Ti-MIL-125) achieve complete removal of refractory sulfur compounds (DBT, 4,6-DMDBT) at 30–60 °C within 7–22 min, with >85% activity retention over multiple cycles [1]. Meso-Ti-MIL-125 outperforms conventional Ti-MIL-125 by 2.4–6.7× for bulky thiophenic substrates [2]. The redox-active Ti⁴⁺ sites and tunable porosity of the MIL-125 platform enable desulfurization performance that Zr-based UiO-66 and ZIF-8 cannot match under similarly mild conditions [1].

Catalytic Oxidation with Zero Leaching

For selective oxidation reactions requiring heterogeneous catalysts with no active species leaching, MIL-125(Ti) is procurable over homogeneous Ti catalysts and leachable MOFs. In cyclohexene oxidation with H₂O₂, MIL-125(Ti) delivers 75–80% total selectivity to epoxide and diol products at 38–43% conversion, with zero detectable Ti leaching and full recyclability over multiple cycles [1]. PXRD and N₂ adsorption confirm complete retention of crystallinity and porosity post-catalysis, making it suitable for pharmaceutical and fine chemical synthesis where metal contamination must be avoided [1].

Application
Selection Property
Validation Focus
Photocatalytic CO₂ reduction
Visible-light band gap, Ti-oxo LMCT mechanism
CO/CH₄ selectivity and yield endpoints
CO₂ capture and gas separation
CO₂/N₂, CO₂/CH₄ selectivity, adsorption capacity
Adsorption isotherm endpoints, membrane plasticization resistance
Oxidative desulfurization of fuels
Redox-active Ti⁴⁺ sites, hierarchical porosity
Sulfur removal efficiency and recyclability endpoints
Heterogeneous catalytic oxidation
Ti-oxo cluster stability, zero-leaching profile
Ti leaching and reusability endpoints

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